Cas no 1261594-69-7 (4-(2-Methyl-6-nitrobenzoyl)pyridine)

4-(2-Methyl-6-nitrobenzoyl)pyridine is a specialized organic compound featuring a pyridine ring substituted with a 2-methyl-6-nitrobenzoyl group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both nitro and carbonyl functionalities enhances its utility in nucleophilic substitution and condensation reactions. Its well-defined molecular architecture ensures consistent performance in complex organic transformations. The compound is typically characterized by high purity and stability under controlled conditions, facilitating precise application in research and industrial processes. Suitable for use in heterocyclic chemistry, it serves as a versatile building block for developing novel bioactive molecules.

4-(2-Methyl-6-nitrobenzoyl)pyridine structure

1261594-69-7 structure

Product Name:4-(2-Methyl-6-nitrobenzoyl)pyridine

CAS No:1261594-69-7

MF:C₁₃H₁₀N₂O₃

MW:242.2301030159

CID:5008788

Update Time:2025-05-26

4-(2-Methyl-6-nitrobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-(2-Methyl-6-nitrobenzoyl)pyridine
- Inchi： 1S/C13H10N2O3/c1-9-3-2-4-11(15(17)18)12(9)13(16)10-5-7-14-8-6-10/h2-8H,1H3
- InChI Key： VLGYHRZNIWMVDC-UHFFFAOYSA-N
- SMILES： O=C(C1C=CN=CC=1)C1C(=CC=CC=1C)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 321
XLogP3: 2.4
Topological Polar Surface Area: 75.8

4-(2-Methyl-6-nitrobenzoyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010004424-250mg	4-(2-Methyl-6-nitrobenzoyl)pyridine	1261594-69-7	97%	250mg	$499.20	2023-09-03
Alichem	A010004424-500mg	4-(2-Methyl-6-nitrobenzoyl)pyridine	1261594-69-7	97%	500mg	$806.85	2023-09-03
Alichem	A010004424-1g	4-(2-Methyl-6-nitrobenzoyl)pyridine	1261594-69-7	97%	1g	$1504.90	2023-09-03

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Additional information on 4-(2-Methyl-6-nitrobenzoyl)pyridine

Comprehensive Analysis of 4-(2-Methyl-6-nitrobenzoyl)pyridine (CAS No. 1261594-69-7): Properties, Applications, and Industry Trends

4-(2-Methyl-6-nitrobenzoyl)pyridine (CAS 1261594-69-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a pyridine ring linked to a 2-methyl-6-nitrobenzoyl group, enabling versatile reactivity. Its CAS number 1261594-69-7 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains.

Recent studies highlight the role of 4-(2-Methyl-6-nitrobenzoyl)pyridine in developing small-molecule inhibitors, particularly in kinase-targeted therapies. Researchers are exploring its potential in modulating protein-protein interactions, a hot topic in drug discovery forums. The compound’s nitro and methyl substituents contribute to its electron-withdrawing properties, making it valuable for designing high-performance materials in optoelectronics.

From an industrial perspective, demand for CAS 1261594-69-7 is rising in custom synthesis services, driven by the need for building blocks in combinatorial chemistry. Analytical techniques like HPLC and NMR are essential for verifying its purity, a common query among quality control professionals. Environmental considerations also shape its applications, with greener synthesis routes being a trending focus in sustainable chemistry discussions.

The compound’s stability under varying pH conditions makes it suitable for catalysis research, addressing frequent searches about "acid-stable intermediates." Its benzoyl-pyridine hybrid structure is also investigated for fluorescence probes, aligning with the growing interest in bioimaging tools. Regulatory compliance, such as REACH and GMP standards, further underscores its commercial relevance.

In summary, 4-(2-Methyl-6-nitrobenzoyl)pyridine (CAS 1261594-69-7) bridges multiple scientific domains, from medicinal chemistry to material science. Its adaptability to emerging trends like AI-driven molecular design and green solvents positions it as a compound of enduring significance in R&D pipelines worldwide.